Cas no 1030012-94-2 (4-(4-(Hydroxymethyl)-5-methylisoxazol-3-yl)benzonitrile)

• Product Name: 4-(4-(Hydroxymethyl)-5-methylisoxazol-3-yl)benzonitrile
• CAS No: 1030012-94-2
• MF: C₁₂H₁₀N₂O₂
• MW: 214.220002651215
• CID: 1084768
• PubChem ID: 57571455
• Update Time: 2025-04-20

4-(4-(Hydroxymethyl)-5-methylisoxazol-3-yl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(4-(Hydroxymethyl)-5-methylisoxazol-3-yl)benzonitrile
• 4-[4-(Hydroxymethyl)-5-methyl-1,2-oxazol-3-yl]benzonitrile
• 1030012-94-2
• SCHEMBL3825236
• DGPLGBDLHLOBCC-UHFFFAOYSA-N
• 3-(4-cyano-phenyl)-4-hydroxymethyl-5-methyl-isoxazole

• Inchi： 1S/C12H10N2O2/c1-8-11(7-15)12(14-16-8)10-4-2-9(6-13)3-5-10/h2-5,15H,7H2,1H3
• InChI Key： DGPLGBDLHLOBCC-UHFFFAOYSA-N
• SMILES： O1C(C)=C(CO)C(C2C=CC(C#N)=CC=2)=N1

Computed Properties

• Exact Mass: 214.074228g/mol
• Monoisotopic Mass: 214.074228g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 214.22g/mol
• XLogP3: 1.3
• Topological Polar Surface Area: 70Ų